Cas no 144317-20-4 (H-ASN(MTT)-OH)

• Product Name: H-ASN(MTT)-OH
• CAS No: 144317-20-4
• MF: C₂₄H₂₄N₂O₃
• MW: 388.458966255188
• CID: 108711
• PubChem ID: 7408426
• Update Time: 2025-06-08

H-ASN(MTT)-OH Chemical and Physical Properties

Names and Identifiers

• L-Asparagine,N-[(4-methylphenyl)diphenylmethyl]-
• H-Asn(Mtt)-OH
• NG-4-METHYLTRITYL-L-ASPARAGINE
• Nγ-4-Methyltrityl-L-asparagine
• ASPARAGINE(MTT)-OH
• N-BETA-4-METHYL-TRITYL-L-ASPARAGINE
• N-GAMMA-4-METHYLTRITYL-L-ASPARAGINE
• N-[(4-Methylphenyl)diphenylmethyl]-L-asparagine
• CS-0210730
• (2S)-2-amino-4-[[(4-methylphenyl)-diphenylmethyl]amino]-4-oxobutanoic acid
• AS-48997
• (S)-2-Amino-4-((diphenyl(p-tolyl)methyl)amino)-4-oxobutanoicacid
• SCHEMBL21095368
• MFCD00237158
• RSGFXZGZDIQYCG-NRFANRHFSA-N
• H-Asn(Mtt)OH
• DTXSID301241218
• AKOS027251070
• 144317-20-4
• (S)-2-Amino-4-((diphenyl(p-tolyl)methyl)amino)-4-oxobutanoic acid
• FD21202
• H-ASN(MTT)-OH

• MDL： MFCD00237158
• Inchi： 1S/C24H24N2O3/c1-17-12-14-20(15-13-17)24(18-8-4-2-5-9-18,19-10-6-3-7-11-19)26-22(27)16-21(25)23(28)29/h2-15,21H,16,25H2,1H3,(H,26,27)(H,28,29)/t21-/m0/s1
• InChI Key： RSGFXZGZDIQYCG-NRFANRHFSA-N
• SMILES： O=C(C[C@@H](C(=O)O)N)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 388.17882
• Monoisotopic Mass: 388.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Solubility: Almost insoluble (0.022 g/l) (25 º C),
• PSA: 92.42

Additional information on H-ASN(MTT)-OH

Comprehensive Overview of H-ASN(MTT)-OH (CAS No. 144317-20-4): Properties, Applications, and Research Insights

The compound H-ASN(MTT)-OH (CAS No. 144317-20-4) is a specialized peptide derivative widely utilized in biochemical research and pharmaceutical development. Its unique structure, featuring an asparagine (Asn) residue coupled with a 4-methyltrityl (MTT) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for terms like "H-ASN(MTT)-OH uses", "CAS 144317-20-4 solubility", and "MTT-protected amino acids", reflecting its relevance in modern scientific workflows.

One of the most pressing questions in the field revolves around the stability and handling of H-ASN(MTT)-OH. Studies confirm that the MTT group offers superior acid-labile protection, ensuring compatibility with Fmoc-based SPPS. This aligns with trending searches such as "best protecting groups for peptide synthesis" and "Fmoc vs. Boc strategies". Additionally, its solubility in organic solvents (e.g., DMF, DCM) and low hygroscopicity are critical for high-yield peptide production, a topic often explored in AI-driven drug discovery forums.

In the context of bioconjugation and post-translational modification studies, H-ASN(MTT)-OH serves as a key intermediate. Recent publications highlight its role in glycopeptide synthesis, addressing popular queries like "how to synthesize complex glycopeptides" and "peptide modifications for drug delivery". The compound’s orthogonal protection scheme also supports click chemistry applications, a hotspot in cancer therapeutics and targeted drug design.

From a commercial perspective, the demand for high-purity H-ASN(MTT)-OH (CAS No. 144317-20-4) has surged due to its integration into automated peptide synthesizers. Suppliers emphasize HPLC-grade quality and batch-to-batch consistency, responding to search trends like "where to buy peptide building blocks" and "certified amino acid derivatives". Furthermore, its compatibility with green chemistry principles (e.g., reduced waste generation) resonates with sustainable lab practices, a growing concern among researchers.

Emerging applications in neuroscience and immunology have also spotlighted H-ASN(MTT)-OH. For instance, its incorporation into neuropeptide analogs aids in studying blood-brain barrier penetration, a frequent topic in Alzheimer’s disease research. Meanwhile, its use in antigenic peptide design supports vaccine development, aligning with searches for "custom peptide vaccines" and "peptide-based immunotherapies".

To optimize SEO performance, this article incorporates high-traffic keywords such as "CAS 144317-20-4 specifications", "H-ASN(MTT)-OH protocol", and "amino acid protecting groups comparison". By addressing these queries while maintaining technical rigor, the content caters to both academic audiences and industrial R&D teams. Future research may explore enzyme-resistant derivatives of H-ASN(MTT)-OH, potentially unlocking new avenues in protease inhibition and therapeutic peptide engineering.